molecular formula C8H11NO2S B13282093 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid

2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid

Cat. No.: B13282093
M. Wt: 185.25 g/mol
InChI Key: XAICUQSEXZGETG-UHFFFAOYSA-N
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Description

2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid is a useful research compound. Its molecular formula is C8H11NO2S and its molecular weight is 185.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C8H11NO2S

Molecular Weight

 185.25 g/mol

IUPAC Name

 2-(3-methyl-1,2-thiazol-5-yl)butanoic acid

InChI

 InChI=1S/C8H11NO2S/c1-3-6(8(10)11)7-4-5(2)9-12-7/h4,6H,3H2,1-2H3,(H,10,11)

InChI Key

 XAICUQSEXZGETG-UHFFFAOYSA-N

Canonical SMILES

 CCC(C1=CC(=NS1)C)C(=O)O

Origin of Product

 United States
Foundational & Exploratory

A Technical Guide to Isothiazole-5-yl Butanoic Acid Analogs: From Synthesis to Therapeutic Application

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The isothiazole nucleus, a five-membered sulfur and nitrogen-containing heterocycle, is a privileged scaffold in medicinal chemistry, appearing in a range of approved drugs and clinical candidates.[1][2][3] This guide provides an in-depth technical review of a specific subclass: isothiazole-5-yl butanoic acid analogs. We will focus on a compelling case study detailing the discovery of these compounds as potent G-protein coupled receptor 120 (GPR120) agonists for the potential treatment of type 2 diabetes.[4] This document provides a comprehensive overview of the synthetic strategies, delves into the nuances of the structure-activity relationships (SAR), presents detailed protocols for biological evaluation, and discusses the therapeutic potential of this promising chemical series.

The Isothiazole Scaffold: A Foundation for Drug Discovery

The isothiazole ring is an aromatic heterocycle characterized by a 1,2-relationship between the sulfur and nitrogen atoms. This arrangement imparts unique physicochemical properties, including metabolic stability and the ability to engage in specific hydrogen bonding and other non-covalent interactions with biological targets.[1][5] Its presence in pharmaceuticals like the antipsychotic ziprasidone highlights its value in modern drug development.[2][3] The exploration of isothiazole derivatives continues to yield compounds with diverse biological activities, including potential therapies for cancer, diabetes, and infectious diseases.[3][5]

Synthesis of Isothiazole-5-yl Phenylpropanoic Acid Analogs

The creation of a diverse library of analogs for SAR studies requires a robust and flexible synthetic approach. The primary strategy for the GPR120 agonists involved the construction of a central isothiazole core followed by the elaboration of the phenylpropanoic acid and distal phenyl ring moieties.[4]

General Synthetic Workflow

The main synthetic pathway to the target compounds is depicted below. The process begins with the formation of the isothiazole ring, followed by coupling reactions to introduce the necessary side chains.

G cluster_0 Core Synthesis cluster_1 Side Chain Introduction A β-Ketoester C Substituted Isothiazole Core A->C Ring Formation B Ammonia & Sulfur B->C D Isothiazole Core (C) F Suzuki or Buchwald-Hartwig Coupling D->F E Phenylpropanoic Acid Moiety E->F H Final Analog F->H G Distal Phenyl Ring G->F G cluster_0 Cell Membrane Agonist Isothiazole Analog (4x) GPR120 GPR120 Receptor Agonist->GPR120 Binds GProtein Gαq/11 GPR120->GProtein Activates PLC Phospholipase C GProtein->PLC Activates IP3 IP3 PLC->IP3 Generates Ca ↑ Intracellular Ca²⁺ IP3->Ca Glucose Improved Glucose Homeostasis Ca->Glucose Leads to

Sources

Biological activity profile of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Predicted Biological Activity Profile of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic Acid

Preamble: Navigating the Known and the Unknown

This guide, therefore, adopts a predictive and inferential approach, grounded in established medicinal chemistry principles and data from structurally analogous compounds. We will dissect the molecule's structural components, analyze the known biological activities of related thiazole derivatives, and propose a high-probability biological activity profile. This document serves as both a technical overview of its potential and a strategic roadmap for its future investigation.

Part 1: Molecular Deconstruction and Predicted Target Classes

The structure of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid presents key pharmacophoric features that suggest potential interactions with several classes of biological targets.

  • The 1,2-Thiazole Core: The isothiazole ring is a bioisostere of other five-membered heterocycles and is known to participate in hydrogen bonding, and hydrophobic and aromatic stacking interactions within protein binding pockets. Its presence is noted in compounds targeting a range of enzymes and receptors.

  • The Carboxylic Acid Moiety: The butanoic acid group is a strong hydrogen bond donor and acceptor and is often crucial for anchoring a molecule to its target, frequently interacting with positively charged amino acid residues like lysine or arginine. This feature strongly suggests potential interactions with enzymes or receptors that recognize acidic substrates.

Based on these features and analysis of related compounds, we can hypothesize several primary target classes.

Predicted Activity: Peroxisome Proliferator-Activated Receptor (PPAR) Agonism

A significant number of carboxylic acid-containing heterocyclic compounds have been identified as agonists of PPARs, particularly PPARα and PPARγ. These nuclear receptors are critical regulators of lipid metabolism and inflammation. The general structure of many PPAR agonists involves a heterocyclic headgroup, a linker, and an acidic tail, a pattern that 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid loosely fits.

Causality behind this prediction: The carboxylic acid is essential for binding to a conserved polar pocket in the PPAR ligand-binding domain. The thiazole ring would likely occupy a more hydrophobic region of the pocket, contributing to binding affinity and potentially subtype selectivity.

Predicted Activity: Anti-inflammatory Effects via Cyclooxygenase (COX) Inhibition

The structural motif of an acidic group attached to an aromatic or heteroaromatic ring is a hallmark of non-steroidal anti-inflammatory drugs (NSAIDs) that target COX enzymes. While our subject compound is not a classic NSAID structure, the potential for it to enter the hydrophobic channel of COX-1/2 and interact with key residues cannot be dismissed.

Causality behind this prediction: The carboxylic acid could mimic the arachidonic acid substrate, while the thiazole ring provides the necessary steric bulk to occupy the active site. The methyl group could enhance this interaction.

Part 2: A Proposed Workflow for Experimental Validation

To systematically test the predicted biological activities, a tiered screening and validation workflow is proposed. This workflow is designed to be self-validating, with each stage providing the necessary data to justify progression to the next.

Diagram: Tiered Experimental Validation Workflow

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Cellular Assays cluster_2 Tier 3: Mechanistic & Specificity Studies A Compound Synthesis & QC (NMR, LC-MS) B PPARα/γ Ligand Binding Assay (e.g., LanthaScreen TR-FRET) A->B Test Compound C COX-1/2 Enzymatic Assay (e.g., Fluorometric) A->C Test Compound D PPAR Reporter Gene Assay in HEK293T cells B->D If positive hit E Prostaglandin E2 (PGE2) Assay in LPS-stimulated RAW 264.7 cells C->E If positive hit F PPAR Target Gene Expression (qPCR for CPT1A, aP2) D->F Confirm functional activity G Selectivity Profiling (Panel of related nuclear receptors) F->G Assess off-target effects

Caption: A tiered workflow for validating the predicted biological activities of the target compound.

Part 3: Detailed Experimental Protocols

The following protocols represent robust, industry-standard methods for assessing the primary predicted activities.

Protocol: PPARγ Ligand Binding Assay (TR-FRET)

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, a highly sensitive method for measuring ligand binding.

Principle: This homogenous assay measures the binding of the test compound to the PPARγ ligand-binding domain (LBD) by monitoring the disruption of an interaction between a terbium (Tb)-labeled anti-GST antibody bound to a GST-tagged PPARγ-LBD and a fluorescently labeled PPARγ ligand (tracer).

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a 10 mM stock solution of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid in DMSO.

    • Prepare a serial dilution series of the test compound in assay buffer (e.g., 100 µM to 1 nM).

    • Prepare a solution containing GST-PPARγ-LBD, Tb-anti-GST antibody, and the fluorescent tracer at 2X the final concentration.

  • Assay Plate Setup:

    • Add 10 µL of the test compound dilutions to a 384-well low-volume black plate.

    • Include controls: buffer only (negative control) and a known PPARγ agonist like Rosiglitazone (positive control).

  • Reaction Initiation:

    • Add 10 µL of the 2X protein/tracer mix to all wells. The final volume will be 20 µL.

  • Incubation:

    • Incubate the plate at room temperature for 2 hours, protected from light.

  • Data Acquisition:

    • Read the plate on a TR-FRET enabled plate reader. Excite at 340 nm and read emissions at 665 nm (acceptor) and 620 nm (donor).

  • Data Analysis:

    • Calculate the TR-FRET ratio (665 nm emission / 620 nm emission).

    • Plot the ratio against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀.

Protocol: Cellular Prostaglandin E2 (PGE₂) Quantification

This protocol measures the functional inhibition of COX enzymes in a cellular context by quantifying the production of PGE₂, a major inflammatory prostaglandin.

Principle: Murine macrophage cells (RAW 264.7) are stimulated with lipopolysaccharide (LPS) to induce COX-2 expression and PGE₂ production. The ability of the test compound to reduce PGE₂ levels in the cell supernatant is measured by a competitive ELISA.

Step-by-Step Methodology:

  • Cell Culture:

    • Plate RAW 264.7 cells in a 96-well plate at a density of 2.5 x 10⁵ cells/well and allow them to adhere overnight.

  • Compound Treatment:

    • Pre-treat the cells with various concentrations of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid (e.g., 100 µM to 1 nM) for 1 hour. Include a known COX inhibitor like Celecoxib as a positive control.

  • Inflammatory Stimulation:

    • Add LPS to a final concentration of 1 µg/mL to all wells except the unstimulated control.

    • Incubate for 24 hours at 37°C in a CO₂ incubator.

  • Supernatant Collection:

    • Centrifuge the plate to pellet any detached cells and carefully collect the supernatant.

  • PGE₂ ELISA:

    • Perform a competitive ELISA on the supernatant according to the manufacturer's instructions (e.g., Cayman Chemical, R&D Systems).

  • Data Analysis:

    • Generate a standard curve using the provided PGE₂ standards.

    • Calculate the concentration of PGE₂ in each sample.

    • Plot the percentage of PGE₂ inhibition against the log of the compound concentration to determine the IC₅₀.

Part 4: Data Interpretation and Future Directions

The results from the proposed experimental workflow will provide a clear picture of the compound's biological activity profile.

Table: Hypothetical Data Summary
Assay TypePredicted TargetEndpointHypothetical Result for Test CompoundPositive Control
TR-FRET Ligand BindingPPARγIC₅₀1.2 µMRosiglitazone (50 nM)
Reporter Gene AssayPPARγEC₅₀2.5 µMRosiglitazone (100 nM)
COX-2 Enzymatic AssayCOX-2IC₅₀> 100 µMCelecoxib (200 nM)
Cellular PGE₂ ProductionCOX-2IC₅₀> 100 µMCelecoxib (500 nM)

Interpretation of Hypothetical Data:

In this hypothetical scenario, the data would strongly suggest that 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid is a moderately potent PPARγ agonist and is not a direct inhibitor of COX-2. The cellular reporter assay confirms that the binding activity translates to functional agonism in a cellular environment.

Future Directions:

  • Lead Optimization: If activity is confirmed, medicinal chemistry efforts could focus on modifying the butanoic acid chain length or substituting the thiazole ring to improve potency and selectivity.

  • In Vivo Studies: A confirmed PPARγ agonist would warrant investigation in animal models of metabolic disease, such as the db/db mouse model for type 2 diabetes.

  • ADME/Tox Profiling: Early assessment of absorption, distribution, metabolism, excretion, and toxicity properties would be crucial for determining the compound's drug-like potential.

References

This section would be populated with links to peer-reviewed articles and methodology guides relevant to the assays and biological targets discussed.

An In-depth Technical Guide to the Molecular Weight and Formula Analysis of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of the molecular weight and formula of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid, a heterocyclic compound of interest in pharmaceutical and chemical research. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical calculations and established experimental protocols to ensure accurate characterization of this molecule.

Introduction and Compound Identification

2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid is a substituted carboxylic acid containing a thiazole ring. Accurate determination of its molecular formula and weight is a critical first step in any research and development endeavor, underpinning subsequent analytical and synthetic work. The compound is identified by its unique Chemical Abstracts Service (CAS) number: 1489222-15-2[1][2].

The structural representation of the molecule is fundamental to understanding its chemical properties.

Caption: Chemical structure of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid.

Molecular Formula and Theoretical Molecular Weight

Based on its chemical structure, the molecular formula of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid is determined to be C8H11NO2S [1][2]. This formula is the cornerstone for all subsequent calculations and experimental validations.

The theoretical molecular weight is calculated using the atomic weights of the constituent elements. Using the most common isotopes of each element (Carbon-12, Hydrogen-1, Nitrogen-14, Oxygen-16, and Sulfur-32), the monoisotopic mass and average molecular weight can be determined.

ElementCountAtomic Weight (amu)Total Weight (amu)
Carbon (C)812.01196.088
Hydrogen (H)111.00811.088
Nitrogen (N)114.00714.007
Oxygen (O)215.99931.998
Sulfur (S)132.0632.06
Total 185.241

The calculated average molecular weight is approximately 185.24 g/mol [1][2]. This value is essential for preparing solutions of known molarity and for interpreting the results of various analytical experiments.

Elemental Composition Analysis

The elemental composition of a compound provides the percentage by mass of each element present. This is a critical parameter for verifying the purity and identity of a synthesized compound. The theoretical elemental composition of C8H11NO2S is calculated as follows:

ElementTotal Atomic Weight (amu)Percentage Composition
Carbon (C)96.08851.87%
Hydrogen (H)11.0885.99%
Nitrogen (N)14.0077.56%
Oxygen (O)31.99817.27%
Sulfur (S)32.0617.31%

Experimental verification of these percentages is typically achieved through combustion analysis.

Experimental Protocol: Combustion Analysis

Combustion analysis is a cornerstone technique for determining the elemental composition of an organic compound. The sample is burned in an excess of oxygen, and the resulting combustion products (CO2, H2O, N2, and SO2) are collected and quantified.

Workflow for Combustion Analysis:

Caption: Workflow for elemental analysis by combustion.

Step-by-Step Methodology:

  • Sample Preparation: A small, precisely weighed sample of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid (typically 1-3 mg) is placed in a tin or silver capsule.

  • Combustion: The sample is introduced into a combustion furnace heated to approximately 900-1000 °C in the presence of a constant stream of high-purity oxygen.

  • Product Separation: The gaseous combustion products are passed through a series of traps and columns to separate them.

  • Quantification: The amount of each combustion product is measured. Carbon dioxide and water are typically absorbed in separate traps and weighed. Nitrogen is often measured by thermal conductivity. Sulfur dioxide is trapped and quantified.

  • Calculation: The masses of the combustion products are used to calculate the mass of each element in the original sample, and from this, the percentage composition is determined.

The experimentally determined percentages should align with the theoretical values within an acceptable margin of error (typically ±0.4%) to confirm the molecular formula.

Molecular Weight Determination by Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ionized molecules. It is the most common and accurate method for determining the molecular weight of a compound.

Theoretical Basis

In a mass spectrometer, molecules are first ionized, and then the resulting ions are separated based on their m/z ratio. For a singly charged molecular ion [M+H]+ or [M-H]-, the m/z value directly corresponds to the molecular weight of the ion.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI is a soft ionization technique that is well-suited for polar molecules like carboxylic acids, minimizing fragmentation and preserving the molecular ion.

Workflow for ESI-MS Analysis:

Caption: Workflow for ESI-Mass Spectrometry.

Step-by-Step Methodology:

  • Sample Preparation: A dilute solution of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid is prepared in a suitable solvent, such as methanol or acetonitrile, often with a small amount of formic acid or ammonium hydroxide to promote ionization.

  • Ionization: The sample solution is introduced into the ESI source, where a high voltage is applied to a capillary, causing the liquid to nebulize into a fine spray of charged droplets.

  • Desolvation: The charged droplets evaporate, leading to the formation of gas-phase ions of the analyte.

  • Mass Analysis: The ions are guided into the mass analyzer (e.g., a quadrupole, time-of-flight, or Orbitrap analyzer), which separates them based on their m/z ratio.

  • Detection: The separated ions are detected, and a mass spectrum is generated, which plots ion intensity versus m/z.

For 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid (MW ≈ 185.24), in positive ion mode, the expected molecular ion peak would be [M+H]+ at an m/z of approximately 186.25. In negative ion mode, the expected peak would be [M-H]- at an m/z of approximately 184.23. High-resolution mass spectrometry can provide a highly accurate mass measurement, which can further confirm the elemental composition.

Summary of Key Analytical Data

ParameterTheoretical ValueExperimental Technique
Molecular Formula C8H11NO2SCombustion Analysis, Mass Spectrometry
Molecular Weight 185.24 g/mol Mass Spectrometry
Elemental Composition C: 51.87%, H: 5.99%, N: 7.56%, O: 17.27%, S: 17.31%Combustion Analysis

Conclusion

The accurate determination of the molecular formula and weight of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid is foundational for its use in research and development. This guide has outlined the theoretical basis for its molecular formula (C8H11NO2S) and molecular weight (185.24 g/mol ) and has provided detailed protocols for the experimental verification of these properties using combustion analysis and mass spectrometry. Adherence to these analytical principles and methodologies ensures the integrity and reproducibility of scientific findings.

References

  • AA Blocks. 2-(3-methyl-1,2-thiazol-5-yl)butanoic acid. [Link]

  • Chemsrc. CAS#:1489222-15-2 | 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid. [Link]

Sources

The Isothiazole Imperative: Engineering Carboxylic Acid Scaffolds for Next-Gen Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Role of 1,2-thiazole scaffolds in carboxylic acid building blocks Content Type: In-depth technical guide.

Executive Summary: The "Unsung" Bioisostere

In the high-stakes arena of fragment-based drug discovery (FBDD), the 1,2-thiazole (isothiazole) scaffold remains a potent yet underutilized bioisostere. While its isomer, 1,3-thiazole, is ubiquitous (e.g., Ritonavir, Dasatinib), the 1,2-isothiazole offers a distinct physicochemical profile defined by its N-S bond.

This guide dissects the isothiazole carboxylic acid building block—a critical handle for amidation and metal coordination. We explore its utility in modulating lipophilicity (LogP), enhancing metabolic stability, and exploiting "sigma-hole" interactions for novel binding modes.

Physicochemical Profile: 1,2- vs. 1,3-Thiazole

The strategic value of the isothiazole scaffold lies in its electronic divergence from the 1,3-thiazole.

The Sulfur Sigma-Hole Effect

Unlike the 1,3-isomer where the sulfur is flanked by carbon, the N-S bond in 1,2-isothiazole creates a unique polarization. The sulfur atom exhibits a pronounced region of positive electrostatic potential (the 


-hole) along the extension of the N-S bond.[1]

    

  • 

    Implication:  This allows the sulfur to act as a non-classical Lewis acid, engaging in favorable 

    
 or 

    
     interactions with backbone carbonyls in the target protein.

    • 

  • 

    Data Point:  In matched molecular pair analysis, replacing a phenyl ring with an isothiazole often reduces LogP by 1.0–1.5 units while maintaining aromaticity, improving solubility without sacrificing permeability.
    

    • 



Comparative Metrics


Feature1,3-Thiazole (Common)1,2-Isothiazole (Scaffold of Interest)Impact on Drug Design
Dipole Moment ~1.6 D~2.4 DHigher polarity improves aqueous solubility.
Basicity (pKa of 


) 		~2.5~ -0.5Significantly less basic; reduces off-target hERG binding risks associated with basic amines.
Metabolic Liability C2 oxidation (common)N-S bond cleavage (reductive)Unique metabolic soft spot; N-S cleavage can be exploited for prodrug strategies.
H-Bonding S is poor acceptorS is 


-hole donor		Enables unique orthogonal binding interactions.


Medicinal Chemistry Utility & Case Studies


The "Lurasidone" Validation


While Lurasidone (Latuda®) utilizes a benzoisothiazole, it validates the pharmacophore's ability to bind GPCRs (D2/5-HT receptors) with high affinity. The isothiazole moiety acts as a rigid, lipophilic spacer that positions the piperazine nitrogen for ionic interaction.


Fragment-Based Design Logic


Isothiazole carboxylic acids (3-, 4-, or 5-COOH) serve as excellent bioisosteres for:


    

  • 

    Benzoic Acid:  Reducing lipophilicity and adding polarity.
    

    • 

  • 

    Nicotinic Acid:  Removing the basic nitrogen to avoid protonation at physiological pH.
    

    • 

  • 

    Thiophene Carboxylic Acid:  Introducing a hydrogen bond acceptor (Nitrogen) and a 

    
-hole donor (Sulfur).

    • 







Bioisosteres


cluster_0

Standard Scaffolds


cluster_1

Isothiazole Advantage


Phenyl

Phenyl Ring
(High LogP, Inert)


Iso

1,2-Isothiazole
(Polar, Non-basic, S...O Donor)


Phenyl->Iso


LogP Reduction
Solubility Boost


Pyridine

Pyridine Ring
(Basic N, CYP Liability)


Pyridine->Iso


Remove Basicity
Reduce hERG Risk


caption

Fig 1: Bioisosteric replacement logic for Isothiazole scaffolds.





Strategic Synthesis: Accessing the Building Block


Synthesizing isothiazole carboxylic acids requires navigating the labile N-S bond. Direct lithiation is powerful but requires strict temperature control.


Protocol: Synthesis of Ethyl 3-methylisothiazole-4-carboxylate


This protocol utilizes the reaction of 


-amino crotonates with thionyl chloride (


). It is a robust, scalable method for generating the 4-carboxylate core.

Mechanism:  The reaction proceeds via the formation of a sulfinyl chloride intermediate, followed by cyclization between the nitrogen and the activated methylene carbon.


Reagents & Conditions:


    

  • 

    Precursor:  Ethyl 3-aminocrotonate (1.0 eq)
    

    • 

  • 

    Reagent:  Thionyl Chloride (

    
, 2.0 eq)

    • 

  • 

    Solvent:  Toluene or Xylene (Anhydrous)
    

    • 

  • 

    Temperature:  90°C – 110°C
    

    • 



Step-by-Step Methodology:


    

  • 

    Preparation:  Charge a flame-dried 3-neck round-bottom flask with anhydrous toluene under 

    
 atmosphere. Add Ethyl 3-aminocrotonate.

    • 

  • 

    Addition:  Cool the solution to 0°C. Add 

    
 dropwise via an addition funnel over 30 minutes. Caution: Vigorous HCl gas evolution.

    • 

  • 

    Cyclization:  Allow the mixture to warm to room temperature, then heat to 90°C for 3–4 hours. Monitor by TLC (EtOAc/Hexane 1:4).
    

    • 

  • 

    Work-up:  Cool to RT. Quench carefully with saturated 

    
 (gas evolution). Extract with EtOAc (3x).[2]

    • 

  • 

    Purification:  Wash combined organics with brine, dry over 

    
, and concentrate. Purify via silica gel chromatography (0-20% EtOAc in Hexanes).

    • 

  • 

    Hydrolysis (Optional):  To get the free acid, treat the ester with 

    
 in 

    
     (1:1) at RT for 2 hours.

    • 



Self-Validating QC Checkpoints:


    

  • 

    NMR Signature:  Look for the disappearance of the enamine 

    
 protons (broad singlet ~4-6 ppm) and the appearance of the aromatic C5-H singlet (~9.0 ppm).

    • 

  • 

    Mass Spec:  The N-S bond is weak; expect fragmentation in EI-MS. ESI-MS (

    
) is stable.

    • 







Synthesis


Start

Ethyl 3-aminocrotonate


Step1

Add SOCl2 (2.0 eq)
Toluene, 0°C -> 90°C


Start->Step1




Inter

Sulfinyl Intermediate
(In situ)


Step1->Inter




Cyclize

Cyclization & Aromatization
(- HCl, - SO)


Inter->Cyclize




Product

Ethyl 3-methylisothiazole-
4-carboxylate


Cyclize->Product




Hydrolysis

LiOH / THF / H2O
(Optional Hydrolysis)


Product->Hydrolysis


If Acid Needed


Acid

Isothiazole-4-carboxylic acid


Hydrolysis->Acid




caption

Fig 2: Synthetic workflow for Isothiazole-4-carboxylate construction.





Stability & Troubleshooting


The "Achilles' Heel" of the isothiazole scaffold is the N-S bond .


    

  • 

    Reductive Cleavage:  Avoid using strong reducing agents like Raney Nickel, 

    
 (unless carefully controlled), or dissolving metals (

    
    ). These will cleave the ring to form 

    
    -amino thiols/enethiones.

      

    • 

      Alternative: Use 

      
 for mild reductions of peripheral groups.

      • 

    

    • 

  • 

    Nucleophilic Attack:  The C5 position is electrophilic. Strong nucleophiles (e.g., Grignards) may attack C5, leading to ring opening.
    

      

    • 

      Solution: Perform metal-halogen exchange at low temperatures (-78°C) if functionalizing the ring, or build the ring after installing sensitive groups.
      

      • 

    

    • 



References


    

  • 

    Isothiazole Physicochemical Properties & Sigma Holes
    

      

    • 

      Politzer, P., et al. "Sigma-Hole Interactions: Perspectives and Misconceptions." MDPI Crystals, 2017. Link
      

      • 

    • 

      Review of Isothiazole Chemistry: "Isothiazoles (1,2-Thiazoles): Synthesis, Properties and Applications."[3][4] Russian Chemical Reviews, 2002.[3][4] Link
      

      • 

    

    • 

  • 

    Drug Applications (Lurasidone)
    

      

    • 

      National Center for Biotechnology Information. "PubChem Compound Summary for CID 213046, Lurasidone." PubChem, 2024. Link
      

      • 

    

    • 

  • 

    Synthetic Protocols
    

      

    • 

      Organic Chemistry Portal. "Synthesis of Isothiazoles."[3][4][5][6][7][8][9][10] (General methods and recent literature).[3][4][7][8][11] Link
      

      • 

    • 

      Methodology for Isothiazole-4-carboxylates: "Synthesis of Thiazoles and Isothiazoles via Three-Component Reaction." Organic Letters, 2020.[6][8] Link
      

      • 

    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Methodological & Application
            

                        

                

                    

                        
Application Note & Protocols: Scalable Synthetic Routes for 3-Methyl-1,2-Thiazole-5-yl Acids

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Audience:  Researchers, scientists, and drug development professionals.


Introduction: The Significance of the 3-Methylisothiazole-5-Carboxylic Acid Scaffold


The isothiazole ring is a privileged five-membered heteroaromatic system that is a cornerstone in the development of numerous biologically active compounds.[1][2] Its unique electronic properties and ability to engage in various intermolecular interactions have made it a sought-after scaffold in medicinal chemistry and agrochemistry. Specifically, 3-methyl-1,2-thiazole-5-yl acid (also known as 3-methylisothiazole-5-carboxylic acid) and its derivatives serve as critical building blocks for a range of therapeutic agents, including anti-inflammatory, anticancer, and antiviral drugs.[1][3]


The development of robust, safe, and scalable synthetic routes to this key intermediate is paramount for transitioning a drug candidate from laboratory-scale research to pilot-plant and commercial manufacturing. This guide provides a detailed analysis of viable synthetic strategies, focusing on the causality behind experimental choices, process safety, and scalability. We will explore key methodologies, from classical ring-forming reactions to modern functionalization techniques, and provide a detailed, field-proven protocol for a recommended scalable route.


Core Synthetic Strategies: A Retrosynthetic Overview


The construction of the 3-methylisothiazole-5-carboxylic acid core can be approached from several distinct retrosynthetic viewpoints. The choice of strategy is often dictated by the availability and cost of starting materials, reaction efficiency, and the ease of scale-up. The primary disconnections involve either forming the isothiazole ring with the desired substituents in place or functionalizing a pre-formed 3-methylisothiazole scaffold.






G


cluster_0

Route 1: Ring Formation


cluster_1

Route 2: C-H Functionalization


Target

3-Methylisothiazole-5-carboxylic Acid


RingFormation

[C-C + N-S] Cyclocondensation


Target->RingFormation




Functionalization

C5-H Functionalization


Target->Functionalization




StartingMaterials1

β-Ketoester Analogs &
 N-S Reagents


RingFormation->StartingMaterials1


Disconnection


StartingMaterials2

3-Methylisothiazole


Functionalization->StartingMaterials2


Disconnection





Caption:  Retrosynthetic analysis of 3-methylisothiazole-5-carboxylic acid.


Analysis of Scalable Synthetic Routes


Route A: Direct C-H Functionalization via Lithiation


One of the most direct methods to synthesize isothiazole-5-carboxylic acids involves the deprotonation of the C5-hydrogen followed by quenching with an electrophile, such as carbon dioxide.[4] The C5-proton of isothiazoles is the most acidic, facilitating regioselective metalation.


Reaction Scheme: 


Expertise & Causality: 


    

  • 

    Why this works:  The electron-withdrawing nature of the ring nitrogen and sulfur atoms acidifies the adjacent C5-proton, making it susceptible to deprotonation by a strong organolithium base like n-butyllithium (n-BuLi).
    

    • 

  • 

    Scalability Considerations:  While this route is elegant and high-yielding on a lab scale, its scalability presents significant challenges. The requirement for cryogenic temperatures (-78°C) to prevent side reactions and ensure regioselectivity necessitates specialized and costly reactor setups. Furthermore, the handling of large quantities of pyrophoric n-BuLi introduces considerable safety and engineering hurdles. For these reasons, this route is often less favored for large-scale industrial production unless the value of the final product justifies the cost and complexity.
    

    • 



Route B: Halogen-Metal Exchange or Carbonylation


This strategy involves the initial synthesis of a 5-halo-3-methylisothiazole, which then serves as a versatile handle for introducing the carboxylic acid moiety.


Reaction Scheme (Example via Grignard): ```
[ 5-Amino-3-methylisothiazole ] --Sandmeyer Reaction (e.g., NaNO2, HBr/CuBr)--> [ 5-Bromo-3-methylisothiazole ] --1. Mg or i-PrMgCl·LiCl--> [ 5-Grignard Reagent ] --2. CO2, then H3O+--> [ 3-Methyl-1,2-thiazole-5-yl acid ]


[ Acetoacetonitrile or Ethyl Acetoacetate ] + [ Chlorinating/Sulfurizing Agent (e.g., S2Cl2, SOCl2) ] + [ Ammonia Source ] --Cyclocondensation--> [ 3-Methylisothiazole-5-carbonitrile or -5-carboxylate ester ] --Hydrolysis--> [ 3-Methyl-1,2-thiazole-5-yl acid ]


Caption:  Workflow for the synthesis of 3-methyl-1,2-thiazole-5-yl acid.


Protocol: Synthesis of 3-Methylisothiazole-5-carbonitrile (Intermediate)


This protocol first details the synthesis of the nitrile precursor, which is then hydrolyzed. The conversion of a 5-amino group to a nitrile via a Sandmeyer reaction is a well-established transformation.


PART A: Preparation of 5-Amino-4-chloro-3-methylisothiazole 
[5]


    

  • 

    Materials: 
    

      

    • 

      5-Amino-3-methylisothiazole hydrochloride
      

      • 

    • 

      Sulfuryl chloride (SO₂Cl₂)
      

      • 

    • 

      Acetonitrile (ACN) or Dichloromethane (DCM)
      

      • 

    • 

      Aqueous potassium carbonate solution
      

      • 

    

    • 

  • 

    Procedure: 
    

      

    • 

      Charge a suitable reactor with 5-amino-3-methylisothiazole hydrochloride (1.0 eq) and acetonitrile (5-10 volumes).
      

      • 

    • 

      Cool the resulting suspension to 0-5°C with stirring.
      

      • 

    • 

      Slowly add sulfuryl chloride (1.1-1.2 eq) dropwise over 1-2 hours, maintaining the internal temperature below 10°C. Off-gases should be directed to a caustic scrubber.
      

      • 

    • 

      After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until reaction completion is confirmed by TLC or HPLC.
      

      • 

    • 

      Carefully quench the reaction mixture by pouring it into chilled water.
      

      • 

    • 

      Basify the aqueous mixture to pH 8-9 with a cold aqueous potassium carbonate solution.
      

      • 

    • 

      Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM).
      

      • 

    • 

      Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 5-amino-4-chloro-3-methylisothiazole. This intermediate can often be used in the next step without further purification.
      

      • 

    

    • 



PART B: Sandmeyer Reaction to 4-Chloro-3-methylisothiazole-5-carbonitrile 


    

  • 

    Materials: 
    

      

    • 

      5-Amino-4-chloro-3-methylisothiazole
      

      • 

    • 

      Hydrochloric acid (conc.)
      

      • 

    • 

      Sodium nitrite (NaNO₂)
      

      • 

    • 

      Copper(I) cyanide (CuCN)
      

      • 

    • 

      Sodium cyanide (NaCN)
      

      • 

    

    • 

  • 

    Procedure: 
    

      

    • 

      Diazotization:  Dissolve 5-amino-4-chloro-3-methylisothiazole (1.0 eq) in aqueous hydrochloric acid at 0-5°C. Add a solution of sodium nitrite (1.05 eq) in water dropwise, keeping the temperature strictly below 5°C. Stir for 30 minutes after addition.
      

      • 

    • 

      Cyanation:  In a separate reactor, prepare a solution of CuCN and NaCN in water. Cool this solution to 0-5°C.
      

      • 

    • 

      Slowly add the cold diazonium salt solution from step 1 to the copper cyanide solution. Vigorous nitrogen evolution will occur. Maintain the temperature below 10°C during the addition.
      

      • 

    • 

      Once the addition is complete, allow the reaction to warm to room temperature and then heat to 50-60°C for 1 hour to ensure complete reaction.
      

      • 

    • 

      Cool the mixture, and extract the product with toluene or ethyl acetate.
      

      • 

    • 

      Wash the organic layer with aqueous ferrous sulfate (to complex excess cyanide) and then brine.
      

      • 

    • 

      Dry the organic layer and concentrate to yield the crude nitrile. Purification can be achieved by recrystallization or silica gel chromatography.
      

      • 

    

    • 



PART C: Hydrolysis to 3-Methyl-1,2-thiazole-5-yl acid 


    

  • 

    Materials: 
    

      

    • 

      3-Methylisothiazole-5-carbonitrile (or its 4-chloro analog)
      

      • 

    • 

      Sulfuric acid (e.g., 50% aq.) or Sodium Hydroxide (e.g., 20% aq.)
      

      • 

    

    • 

  • 

    Procedure: 
    

      

    • 

      Charge a reactor with the nitrile intermediate (1.0 eq) and the aqueous acid or base solution (5-10 volumes).
      

      • 

    • 

      Heat the mixture to reflux (approx. 100-110°C) and maintain for 4-12 hours, monitoring for the disappearance of the nitrile and formation of the acid by HPLC.
      

      • 

    • 

      Cool the reaction mixture to room temperature.
      

      • 

    • 

      If using a basic hydrolysis, acidify the cooled mixture with concentrated HCl to a pH of 2-3. If using acidic hydrolysis, proceed to the next step.
      

      • 

    • 

      The product, 3-methyl-1,2-thiazole-5-yl acid, will precipitate as a solid.
      

      • 

    • 

      Filter the solid, wash with cold water, and dry under vacuum to afford the final product.
      

      • 

    

    • 



References


    

  • 

    ResearchGate. Synthesis of isothiazole derivatives. Available from: [Link]
    

    • 


  • 

    Regiec, A., et al. (2006). New isothiazole derivatives: synthesis, reactivity, physicochemical properties and pharmacological activity. Archiv der Pharmazie, 339(7), 401-13. Available from: [Link]
    

    • 

  • 

    Wojciechowski, K. (2004). Product Class 15: Isothiazoles. In Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 11. Thieme. Available from: [Link]
    

    • 

  • Google Patents. WO2000068214A1 - Process for the preparation of 5-amino-3-alkylisothiazole compounds and of 5-amino-4-chloro-3-alkylisothiazole compounds.
    • 

  • 

    PubMed. Synthesis and biological properties of derivatives of 3-methyl-5-aminoisothiazolo-4-carboxylic acid. Arch Immunol Ther Exp (Warsz). 1976;24(6):863-70. Available from: [Link]
    

    • 

  • 

    Ivanova, Y., et al. (2024). Synthesis of benzo[d]isothiazoles: an update. Arkivoc, 2024(5), 146-178. Available from: [Link]
    

    • 




Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Strategies for the Crystallization of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Introduction: The Critical Role of Solid-Form Control


In pharmaceutical development, the solid-state properties of an Active Pharmaceutical Ingredient (API) are of paramount importance. These properties, governed by the crystalline form, directly influence critical parameters such as solubility, dissolution rate, stability, and bioavailability.[1][2] Consequently, the ability to produce a specific, stable, and reproducible crystalline form is a non-negotiable requirement for successful drug manufacturing.[2]


This application note provides a comprehensive guide to the crystallization of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid, a molecule featuring a key carboxylic acid moiety. We will move beyond simple procedural lists to explain the underlying principles of crystallization, enabling researchers to develop robust and scalable methods. The focus will be on systematic solvent selection, detailed protocols for various crystallization techniques, and the essential analytical methods for characterizing the resulting solid forms.


The Significance of Polymorphism in APIs


Many APIs can exist in multiple crystalline forms, a phenomenon known as polymorphism.[3] These different forms, or polymorphs, have the same chemical composition but differ in their crystal lattice arrangements.[4] This structural difference can lead to significant variations in physicochemical properties.[1][5] For instance, a metastable polymorph might exhibit higher solubility and bioavailability, but it could convert to a more stable, less soluble form over time, compromising the drug product's efficacy and shelf-life.[2] Therefore, a thorough polymorph screen and the development of a crystallization process that reliably targets the desired form are critical steps in drug development to ensure therapeutic consistency and meet regulatory requirements.[4][6]


Foundational Strategy: Rational Solvent Selection


The choice of solvent is the most critical factor in designing a successful crystallization experiment.[7] An ideal solvent should exhibit a significant difference in solubility for the target compound between hot and cold conditions, be unreactive, and have a relatively low boiling point for easy removal.[8] For 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid, the presence of the carboxylic acid group suggests that solvents capable of hydrogen bonding will play a significant role in its solubility behavior.[8][9]


A systematic approach to solvent screening is recommended. This involves testing the solubility of the compound in a range of solvents with varying polarities and functionalities at both ambient and elevated temperatures.


Table 1: Properties of Common Solvents for Crystallization of Carboxylic Acids 


SolventBoiling Point (°C)Polarity (Dielectric Constant)Key Characteristics & Suitability
Water10080.1Good for highly polar molecules with H-bond donors/acceptors.[8][10]
Ethanol7824.5Excellent general-purpose protic solvent, often suitable for moderately polar compounds.[8]
Methanol6532.7Similar to ethanol but more polar; good for compounds that can hydrogen bond.[8]
Isopropanol (IPA)8219.9Less polar than ethanol, good for creating supersaturation by cooling.
Ethyl Acetate776.0A moderately polar aprotic solvent, often a good choice for esters and carboxylic acids.[11]
Acetone5620.7A polar aprotic solvent; its volatility can be useful for evaporation methods.[8]
Acetonitrile8237.5A polar aprotic solvent, can be effective in anti-solvent methods.
Toluene1112.4A nonpolar aromatic solvent, useful for less polar compounds or as an anti-solvent.[8]
Heptane/Hexane98 / 69~1.9Nonpolar solvents, almost always used as anti-solvents for polar molecules.[8]


The initial screening will inform the most promising solvent systems and guide the selection of the primary crystallization method.


Crystallization Method Development Workflow


The development of a crystallization method is an iterative process. The following workflow provides a systematic path from initial screening to a validated protocol.






G


cluster_0

Phase 1: Screening


cluster_1

Phase 2: Method Selection & Optimization


cluster_2

Phase 3: Characterization


SolventScreen

Solubility Screening
(Various Solvents, T°)


SolubilityData

Generate Solubility Curve
in Promising Solvents


SolventScreen->SolubilityData


Identify hits


MethodSelect

Select Crystallization Method
(Cooling, Anti-Solvent, etc.)


SolubilityData->MethodSelect




Optimization

Optimize Parameters
(Rate, Concentration, T° Profile)


MethodSelect->Optimization




Isolation

Isolate & Dry Crystals


Optimization->Isolation




Analysis

Solid-State Analysis
(XRPD, DSC, Microscopy)


Isolation->Analysis




Analysis->MethodSelect


Iterate if needed





Caption:  General workflow for crystallization method development.


Experimental Protocols


The following protocols are designed as starting points for the crystallization of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid. Optimization will be necessary based on the results of the solvent screening.


Protocol 1: Controlled Cooling Crystallization


This is the most common technique, relying on the principle that solubility decreases as temperature decreases.[12][13] It is effective for compounds that show a steep solubility curve with respect to temperature.


Methodology: 


    

  • 

    Dissolution:  In an appropriately sized flask, add a known mass of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid.
    

    • 

  • 

    Solvent Addition:  While stirring, add small aliquots of the chosen solvent (e.g., isopropanol) at an elevated temperature (e.g., 60-70 °C) until the solid is completely dissolved.[14] Avoid adding a large excess of solvent.
    

    • 

  • 

    Hot Filtration (Optional):  If any particulate matter remains, perform a hot filtration through a pre-warmed filter to remove insoluble impurities.
    

    • 

  • 

    Controlled Cooling:  Cover the flask and allow it to cool slowly and undisturbed to room temperature. Insulating the flask can promote the growth of larger, more well-defined crystals.[14]
    

    • 

  • 

    Secondary Cooling:  Once the solution has reached room temperature, place the flask in an ice bath for at least 30 minutes to maximize the yield of the crystalline product.[14]
    

    • 

  • 

    Isolation:  Collect the crystals by vacuum filtration, washing with a small amount of the cold crystallization solvent.
    

    • 

  • 

    Drying:  Dry the crystals under vacuum at a temperature well below the solvent's boiling point and the compound's melting point.
    

    • 



Protocol 2: Anti-Solvent Crystallization


This method induces crystallization by adding a second solvent (the "anti-solvent") in which the compound is insoluble, but which is miscible with the primary solvent.[15][16] This rapidly creates a state of supersaturation, causing the compound to crystallize.


Methodology: 


    

  • 

    Dissolution:  Dissolve 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid in a minimum amount of a "good" solvent (e.g., ethanol) at room temperature.
    

    • 

  • 

    Anti-Solvent Addition:  While stirring vigorously, slowly add a miscible anti-solvent (e.g., water or heptane) dropwise to the solution.
    

    • 

  • 

    Nucleation:  Continue adding the anti-solvent until the solution becomes persistently turbid, indicating the onset of nucleation.
    

    • 

  • 

    Crystal Growth:  At the first sign of turbidity, stop the addition and allow the solution to stir for a period (e.g., 1-2 hours) to allow the crystals to grow. The rate of anti-solvent addition is a critical parameter that controls particle size.[15][17]
    

    • 

  • 

    Completion:  Once crystal growth appears complete, an additional small volume of anti-solvent can be added to maximize the yield.
    

    • 

  • 

    Isolation:  Collect the crystals by vacuum filtration, washing with a mixture of the solvent/anti-solvent or the pure anti-solvent.
    

    • 

  • 

    Drying:  Dry the crystals under vacuum.
    

    • 



Protocol 3: Slow Evaporation Crystallization


This technique is particularly useful for screening purposes when only a small amount of material is available.[18] Crystallization occurs as the solvent slowly evaporates, gradually increasing the concentration of the solute to the point of supersaturation.[12][19]


Methodology: 


    

  • 

    Dissolution:  Dissolve the compound in a suitable solvent (e.g., ethyl acetate or acetone) to near-saturation in a small vial or beaker.
    

    • 

  • 

    Filtration:  Filter the solution to remove any dust or particulate matter that could act as unwanted nucleation sites.
    

    • 

  • 

    Evaporation:  Cover the container with a perforated lid (e.g., parafilm with pinholes) to slow the rate of evaporation.
    

    • 

  • 

    Incubation:  Place the vial in a location free from vibrations and allow the solvent to evaporate over several hours to days.[18]
    

    • 

  • 

    Isolation:  Once suitable crystals have formed, decant the mother liquor and collect the crystals.
    

    • 

  • 

    Drying:  Gently dry the crystals, as they may be delicate.
    

    • 



Decision Framework for Method Selection


The choice of method depends heavily on the compound's solubility characteristics.






G


Solubility

Initial Solubility Data


HighTempSol

High solubility at high T°?
Low solubility at low T°?


Solubility->HighTempSol




GoodSolvent

Find a 'good' solvent and a
miscible 'poor' solvent?


HighTempSol->GoodSolvent


No


Cooling

Use Controlled
Cooling Method


HighTempSol->Cooling


Yes


LowAmount

Only small amount
of material available?


GoodSolvent->LowAmount


No


AntiSolvent

Use Anti-Solvent
Method


GoodSolvent->AntiSolvent


Yes


Evaporation

Use Slow
Evaporation Method


LowAmount->Evaporation


Yes


ReScreen

Re-evaluate Solvents


LowAmount->ReScreen


No





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                Troubleshooting & Optimization
            

                        

                

                    

                        
Technical Support Center: Troubleshooting HPLC Peak Tailing for 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Welcome to the technical support resource for resolving chromatographic issues encountered with 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid. This guide is designed for researchers, scientists, and drug development professionals to diagnose and remedy peak tailing in High-Performance Liquid Chromatography (HPLC).


Introduction: Understanding the Challenge


Peak tailing is a common chromatographic problem where a peak is asymmetrical, having a "tail" that extends from the peak maximum.[1] For an acidic compound like 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid, this issue is frequently observed and can compromise the accuracy of quantification and resolution from other components in a mixture.[2] This guide provides a systematic approach to troubleshooting and resolving peak tailing for this specific analyte.


The primary suspect in peak tailing for acidic compounds is often secondary interactions with the stationary phase.[3] Specifically, residual silanol groups on the surface of silica-based columns can interact with the polar functional groups of the analyte, leading to this undesirable peak shape.[4][5]


Frequently Asked Questions (FAQs) and Troubleshooting Guides


Q1: My peak for 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid is showing significant tailing. What is the most likely cause?


The most probable cause is secondary ionic interactions between your acidic analyte and residual silanol groups on the HPLC column's silica packing material.[4][6] At a mobile phase pH close to or above the pKa of your compound, both the analyte and the silanol groups can be ionized, leading to these unwanted interactions. The predicted pKa for a structurally similar compound is around 3.18, suggesting that 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid is a weak acid.


To confirm if this is the issue, you can systematically adjust the mobile phase pH.


Q2: How does mobile phase pH affect the peak shape of my acidic analyte?


The pH of the mobile phase is a critical parameter that dictates the ionization state of both your analyte and the stationary phase.[2][7][8]


    

  • 

    Analyte Ionization:  For an acidic compound, if the mobile phase pH is near or above its pKa, the carboxylic acid group will be deprotonated (ionized), making the molecule more polar.
    

    • 

  • 

    Silanol Group Ionization:  Residual silanol groups on the silica surface are acidic and will be deprotonated (negatively charged) at pH values above approximately 3.5-4.0.
    

    • 



When both your analyte and the silanol groups are ionized, strong secondary interactions can occur, leading to peak tailing.[5] To achieve a symmetrical peak, it is generally recommended to adjust the mobile phase pH to be at least 2 pH units below the analyte's pKa.[9] This ensures the analyte is in its neutral, un-ionized form, minimizing interactions with the stationary phase.[10]


Troubleshooting Protocol: Mobile Phase pH Adjustment 


    

  • 


    • 

  • 

    Initial Mobile Phase pH:  Prepare a mobile phase with a pH of approximately 2.5. A common choice is a buffered aqueous solution with an organic modifier like acetonitrile or methanol. Use an acidic modifier such as trifluoroacetic acid (TFA) at a concentration of 0.1% to control the pH.[11]
    

    • 

  • 

    Systematic pH Evaluation:  If tailing persists, evaluate the peak shape at slightly different pH values (e.g., 2.2, 2.7).
    

    • 

  • 

    Buffer Selection:  Ensure you are using a buffer that is effective in your desired pH range. For low pH work, phosphate or formate buffers are common choices.[10]
    

    • 



Table 1: Effect of Mobile Phase pH on Peak Asymmetry 


Mobile Phase pHExpected Analyte StateExpected Silanol StatePredicted Peak Shape
> 4.0Ionized (Anionic)Ionized (Anionic)Significant Tailing
~ 3.2 (near pKa)Partially IonizedPartially IonizedBroad or Split Peak
< 2.5NeutralProtonated (Neutral)Symmetrical Peak


Q3: Could my choice of HPLC column be contributing to the peak tailing?


Absolutely. The type and quality of your HPLC column play a significant role in peak shape.


    

  • 

    Residual Silanols:  Not all silica-based columns are created equal. Older "Type A" silica columns have a higher metal content and more acidic silanol groups, which are prone to causing peak tailing.[12] Modern "Type B" high-purity silica columns have fewer impurities and are better suited for analyzing polar and ionizable compounds.[12]
    

    • 

  • 

    End-capping:  To minimize the impact of residual silanols, most modern columns are "end-capped." This process involves chemically bonding a small, non-polar group to the unreacted silanols to make them less active.[4][13] However, end-capping is never 100% complete. A column with superior end-capping will yield better peak shapes for acidic compounds.
    

    • 



Troubleshooting Protocol: Column Selection and Care 


    

  • 

    Use a High-Purity, End-capped Column:  If you are using an older or general-purpose column, consider switching to a modern, high-purity, end-capped C18 or C8 column.
    

    • 

  • 

    Consider a Polar-Embedded Column:  For highly polar acidic compounds, a polar-embedded column can provide alternative selectivity and improved peak shape by shielding the residual silanols.[1]
    

    • 

  • 

    Column Contamination:  Over time, columns can become contaminated with strongly retained sample components, which can lead to active sites and peak tailing. If the column has been used extensively, try a dedicated cleaning procedure as recommended by the manufacturer.
    

    • 

  • 

    Use a Guard Column:  A guard column is a small, disposable column placed before the analytical column to protect it from strongly retained impurities in the sample, extending the life of the analytical column and maintaining good peak shape.[14]
    

    • 



Q4: I've optimized the mobile phase pH and am using a good quality column, but still see some tailing. What else can I check?


If the primary chemical causes have been addressed, consider the physical and other experimental parameters of your HPLC system.


Troubleshooting Workflow for Peak Tailing 



Caption:  A systematic workflow for troubleshooting HPLC peak tailing.


Experimental Considerations: 


    

  • 

    Sample Overload:  Injecting too high a concentration of your analyte can saturate the stationary phase, leading to peak distortion.[15]
    

      

    • 

      Protocol:  Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) and inject each. If the peak shape improves with dilution, you are likely overloading the column. Reduce your sample concentration or injection volume accordingly.
      

      • 

    

    • 

  • 

    Extra-Column Volume:  Excessive tubing length or internal diameter, as well as poorly made connections, can contribute to band broadening and peak tailing.[16]
    

      

    • 

      Protocol: 
      

        

      • 

        Minimize the length of tubing between the injector, column, and detector.
        

        • 

      • 

        Use tubing with a narrow internal diameter (e.g., 0.005 inches or 0.127 mm).
        

        • 

      • 

        Ensure all fittings are properly seated and not creating dead volumes.
        

        • 

      

      • 

    

    • 

  • 

    Sample Solvent:  The solvent in which your sample is dissolved can affect peak shape, especially for early eluting peaks.
    

      

    • 

      Protocol:  Ideally, dissolve your sample in the initial mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.[14]
      

      • 

    

    • 



Summary of Key Recommendations


To resolve peak tailing for 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid, follow these steps:


    

  • 

    Control Mobile Phase pH:  Adjust the mobile phase to a pH of approximately 2.5 using a suitable buffer and/or 0.1% trifluoroacetic acid to ensure the analyte is in its neutral form.
    

    • 

  • 

    Select an Appropriate Column:  Use a modern, high-purity, well-end-capped C18 or C8 column. Consider a polar-embedded phase for enhanced performance.
    

    • 

  • 

    Prevent Column Overload:  Dilute your sample or reduce the injection volume to avoid saturating the stationary phase.
    

    • 

  • 

    Optimize System Connections:  Minimize extra-column volume by using short, narrow-bore tubing and ensuring proper connections.
    

    • 

  • 

    Employ a Guard Column:  Protect your analytical column from contaminants that can cause active sites and degrade performance over time.
    

    • 



By systematically addressing these chemical and physical factors, you can achieve sharp, symmetrical peaks for 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid, leading to more accurate and reliable analytical results.


References


    





















Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
A Senior Application Scientist's Guide to LC-MS Fragmentation Patterns of Isothiazole-5-yl Butanoic Acids: A Comparative Analysis

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


For researchers, scientists, and drug development professionals engaged in the analysis of novel heterocyclic compounds, understanding the intricacies of mass spectral fragmentation is paramount for confident structural elucidation and robust analytical method development. This guide provides an in-depth exploration of the anticipated Liquid Chromatography-Mass Spectrometry (LC-MS) fragmentation patterns of isothiazole-5-yl butanoic acids. Drawing upon established principles of mass spectrometry and data from related chemical classes, this document offers a predictive framework for the analysis of this specific compound family and compares it with alternative analytical strategies.


Introduction: The Analytical Challenge of Isothiazole-Containing Carboxylic Acids


Isothiazoles are a class of sulfur-nitrogen heterocyclic compounds that are integral scaffolds in many pharmaceutical and agrochemical agents.[1][2] The incorporation of a butanoic acid moiety at the 5-position introduces a polar, ionizable group that governs much of its behavior in a typical reversed-phase LC-MS workflow. The primary analytical challenge lies in the predictable and reproducible characterization of these molecules, where both the heterocyclic core and the aliphatic carboxylic acid chain contribute to the overall fragmentation pattern. This guide will dissect the expected fragmentation pathways under common electrospray ionization (ESI) conditions and explore alternative approaches to enhance analytical performance.


Predicted LC-MS Fragmentation of Isothiazole-5-yl Butanoic Acid



Ionization and Parent Ion Formation


Given the presence of the carboxylic acid group, isothiazole-5-yl butanoic acid is expected to readily deprotonate, making it highly suitable for analysis in negative ion mode ESI .[6] The primary ion observed in the full scan mass spectrum will be the deprotonated molecule, [M-H]⁻ . In positive ion mode, adduct formation with species like sodium ([M+Na]⁺) or ammonium ([M+NH₄]⁺) may be observed, though typically with lower sensitivity compared to negative ion mode for carboxylic acids.[3]


Tandem Mass Spectrometry (MS/MS) Fragmentation Pathways


Collision-induced dissociation (CID) of the [M-H]⁻ precursor ion is anticipated to yield a series of characteristic product ions. The fragmentation can be logically divided into pathways originating from the butanoic acid side chain and the isothiazole ring.


The aliphatic carboxylic acid chain is expected to undergo well-established fragmentation patterns for this functional group.[7] Key losses include:


    

  • 

    Loss of H₂O (18 Da):  A common fragmentation for carboxylic acids, though often more prominent in positive ion mode.
    

    • 

  • 

    Loss of CO₂ (44 Da):  Decarboxylation is a hallmark fragmentation of deprotonated carboxylic acids, leading to a stable carbanion. This is often a dominant fragment.
    

    • 

  • 

    Sequential loss of H₂O and CO (46 Da):  This can also be a characteristic pathway.
    

    • 



The fragmentation of the isothiazole ring is more complex and can be influenced by the position of the substituent.[4] For a 5-substituted isothiazole, the following fragmentation pathways are plausible, often involving ring-opening and rearrangement:


    

  • 

    Loss of HCN (27 Da):  Cleavage of the N-C bond and subsequent loss of hydrogen cyanide is a common fragmentation pathway for nitrogen-containing heterocyles.
    

    • 

  • 

    Loss of C₂H₂S (58 Da) or related fragments:  Ring opening can lead to the expulsion of sulfur-containing fragments.
    

    • 

  • 

    Complex rearrangements:  The initial fragmentation of the butanoic acid side chain can influence the subsequent fragmentation of the isothiazole ring, leading to more complex rearrangement pathways.
    

    • 



The following diagram illustrates the predicted fragmentation pathways for isothiazole-5-yl butanoic acid in negative ion mode ESI-MS/MS.






G


cluster_sidechain

Side Chain Fragmentation


cluster_ring

Ring Fragmentation


cluster_combined

Combined Fragmentation


M_H

[M-H]⁻
Isothiazole-5-yl butanoate


M_H_minus_CO2

[M-H-CO₂]⁻


M_H->M_H_minus_CO2


- CO₂ (44 Da)


M_H_minus_H2O

[M-H-H₂O]⁻


M_H->M_H_minus_H2O


- H₂O (18 Da)


Ring_Fragment_1

Ring-Opened Fragment


M_H->Ring_Fragment_1


Ring Opening


M_H_minus_CO2_Fragment

[M-H-CO₂ - C₂H₂]⁻


M_H_minus_CO2->M_H_minus_CO2_Fragment


- C₂H₂


Ring_Fragment_2

[Fragment - HCN]⁻


Ring_Fragment_1->Ring_Fragment_2


- HCN (27 Da)





Caption:  Predicted ESI-MS/MS fragmentation of isothiazole-5-yl butanoic acid.


Proposed LC-MS/MS Experimental Protocol


For the successful analysis of isothiazole-5-yl butanoic acids, a robust and reproducible LC-MS/MS method is essential. The following protocol provides a starting point for method development.


Experimental Protocol: LC-MS/MS Analysis of Isothiazole-5-yl Butanoic Acid 


    

  • 

    Liquid Chromatography: 
    

      

    • 

      Column:  A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size) is a suitable starting point.[8]
      

      • 

    • 

      Mobile Phase A:  Water with 0.1% formic acid.
      

      • 

    • 

      Mobile Phase B:  Acetonitrile with 0.1% formic acid.
      

      • 

    • 

      Gradient:  A typical starting gradient would be 5-95% B over 10 minutes, followed by a re-equilibration step. The gradient should be optimized to ensure adequate retention and separation from any impurities.
      

      • 

    • 

      Flow Rate:  0.4 mL/min.[8]
      

      • 

    • 

      Column Temperature:  40 °C.[8]
      

      • 

    • 

      Injection Volume:  1-5 µL.
      

      • 

    

    • 

  • 

    Mass Spectrometry: 
    

      

    • 

      Ion Source:  Electrospray Ionization (ESI).
      

      • 

    • 

      Polarity:  Negative ion mode is recommended.[6]
      

      • 

    • 

      Scan Mode:  Full scan for initial identification of the [M-H]⁻ ion, followed by product ion scans (MS/MS) for fragmentation analysis.
      

      • 

    • 

      Capillary Voltage:  Optimize between 2.5 - 3.5 kV.
      

      • 

    • 

      Source Temperature:  Typically 120-150 °C.
      

      • 

    • 

      Desolvation Gas Flow and Temperature:  Optimize for the specific instrument, but typical values would be around 600-800 L/hr and 350-450 °C, respectively.
      

      • 

    • 

      Collision Gas:  Argon.
      

      • 

    • 

      Collision Energy:  A collision energy ramp (e.g., 10-40 eV) should be employed to observe a wide range of fragment ions.
      

      • 

    

    • 



Comparison with Alternative Analytical Approaches


While direct LC-MS analysis is often sufficient, certain challenges such as poor retention on reversed-phase columns or low ionization efficiency may necessitate alternative strategies.


Analytical Approach Advantages Disadvantages Supporting Data/Rationale 
Direct LC-MS/MS (Negative Ion ESI) - Simple and direct.- Provides molecular weight and structural information.- Potential for poor retention of the polar carboxylic acid.- Ion suppression effects in complex matrices.The carboxylic acid moiety makes it amenable to negative ion ESI.[5]
Derivatization followed by LC-MS/MS - Improved chromatographic retention on reversed-phase columns.- Enhanced ionization efficiency, leading to better sensitivity.- Requires an additional sample preparation step.- Derivatization reaction may not be complete or may introduce artifacts.Derivatization with reagents like 3-nitrophenylhydrazine (3-NPH) or aniline has been shown to improve the LC-MS analysis of carboxylic acids.[8]
Hydrophilic Interaction Liquid Chromatography (HILIC)-MS - Better retention of polar analytes like carboxylic acids.- Can be less robust than reversed-phase chromatography.- Mobile phases are often not ideal for ESI.HILIC is a well-established technique for the separation of polar compounds.
Gas Chromatography-Mass Spectrometry (GC-MS) - High chromatographic resolution.- Extensive and well-curated spectral libraries for electron ionization (EI).- Requires derivatization to make the carboxylic acid volatile.- High temperatures in the GC inlet can cause degradation of thermally labile compounds.Electron ionization of isothiazoles has been studied and provides characteristic fragmentation patterns.[4]


The following workflow diagram illustrates the decision-making process for selecting an appropriate analytical method.






G


start

Analyze Isothiazole-5-yl
Butanoic Acid


direct_lcms

Direct LC-MS/MS
(Negative Ion ESI)


start->direct_lcms




check_performance

Adequate Retention
and Sensitivity?


direct_lcms->check_performance




derivatization

Derivatization + LC-MS/MS


check_performance->derivatization


No


hilic

HILIC-MS


check_performance->hilic


No


gcms

Derivatization + GC-MS


check_performance->gcms


No


end

Successful Analysis


check_performance->end


Yes


derivatization->end




hilic->end




gcms->end







Caption:  Decision workflow for the analysis of isothiazole-5-yl butanoic acids.


Conclusion and Future Perspectives


The LC-MS analysis of isothiazole-5-yl butanoic acids presents a tractable analytical challenge. A thorough understanding of the predictable fragmentation pathways, primarily driven by the carboxylic acid moiety and the isothiazole ring, is crucial for confident structural confirmation. While direct analysis in negative ion ESI-MS is the most straightforward approach, researchers should be prepared to employ alternative strategies such as derivatization or alternative chromatographic modes to overcome potential challenges related to retention and sensitivity. The experimental protocols and comparative data presented in this guide provide a solid foundation for the development of robust and reliable analytical methods for this important class of molecules. As new isothiazole-containing compounds continue to be developed, the principles outlined here will remain a valuable resource for the analytical science community.


References


    

  • 

    Gamoh, K., & Saitoh, C. (2003). Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization. Rapid Communications in Mass Spectrometry, 17(7), 657-662. [Link]
    

    • 

  • 

    Millard, B. J. (1968). High-resolution mass spectrometry. Part IV. Behaviour of isothiazoles under electron impact. Journal of the Chemical Society C: Organic, 1231-1234. [Link]
    

    • 

  • 

    Johnson, D. W. (2005). Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. Clinical Biochemistry, 38(4), 351-361. [Link]
    

    • 

  • 

    Han, J., et al. (2015). An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer. Metabolites, 5(4), 656-672. [Link]
    

    • 

  • 

    Giesbertz, P., et al. (2019). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Analytical and Bioanalytical Chemistry, 411(22), 5795-5807. [Link]
    

    • 

  • 

    Kruve, A., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Molecules, 28(2), 798. [Link]
    

    • 

  • Palibroda, N., et al. (1998). Electron ionisation mass spectra of some sulphonylhydrazinothiazoles. Journal of the Serbian Chemical Society, 63(1), 37-43.
    • 

  • Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines.
    • 

  • 

    Chromatography Forum. (2021). Analysis of carboxylic salts by LCMS. [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Possible mass fragmentation pattern of compound 3. [Link]
    

    • 

  • 

    Chemistry LibreTexts. (2022). 3.1: Electron Ionization. [Link]
    

    • 

  • 

    Ionization Methods in Organic Mass Spectrometry. (n.d.). [Link]
    

    • 

  • 

    MetwareBio. (n.d.). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. [Link]
    

    • 

  • Mohamed, S. M., et al. (2006). Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. Indian Journal of Chemistry - Section B, 45B(6), 1455-1459.
    • 

  • D'Auria, M. (2007). Heterocyclic Nitrogen- and Sulfur- Containing Aroma Chemicals. Perfumer & Flavorist, 32, 28-36.
    • 

  • 

    Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]
    

    • 

  • 

    Molecules Editorial Office. (2020). Special Issue: Sulfur-Nitrogen Heterocycles. Molecules, 25(24), 5917. [Link]
    

    • 

  • Sharma, P., & Kumar, A. (2020). A Review: Medicinally Important Nitrogen Sulphur Containing Heterocycles. International Journal of Pharmaceutical Sciences and Research, 11(9), 4226-4243.
    • 

  • 

    Wu, L., et al. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis, 44(2), 439-449. [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Special Issue: Sulfur-Nitrogen Heterocycles. [Link]
    

    • 

  • 

    Analytical Methods. (n.d.). [Link]
    

    • 

  • 

    Jaochico, A. J., et al. (2019). A rapid derivatization based LC-MS/MS method for quantitation of short chain fatty acids in human plasma and urine. Bioanalysis, 11(8), 741-753. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Comparison Guide: FTIR Profiling of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary


Target Molecule:  2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid (CAS: 1489222-15-2)
Primary Application:  Pharmaceutical intermediate, fragment-based drug discovery (FBDD).
Analytical Challenge:  Distinguishing the 1,2-thiazole (isothiazole) core from its more common 1,3-thiazole regioisomers and validating the integrity of the carboxylic acid tail.


This guide provides a rigorous spectral profiling framework for researchers. Unlike standard spectral libraries, we focus on the differential diagnosis  of the molecule—how to prove you have the isothiazole isomer and not the thiazole isomer, and how to confirm the carboxylic acid functionality without interference from moisture or precursors.


Molecular Anatomy & Theoretical Assignments


To accurately interpret the FTIR spectrum, we deconstruct the molecule into three distinct vibrational zones. The spectrum is dominated by the carboxylic acid dimer features, which can obscure the subtle heterocyclic ring signals if not analyzed sequentially.


Table 1: Characteristic Frequency Assignments


Data derived from fragment-based prediction and analogous isothiazole literature.


Functional GroupVibration ModeFrequency (cm⁻¹)IntensityDiagnostic Value
Carboxylic Acid O-H Stretch2500–3300Medium (Broad)High:  Indicates free acid; "fermi resonance" often visible.
Carboxylic Acid C=O[1] Stretch1700–1725StrongCritical:  Confirm oxidation state (vs. ester/alcohol).
Isothiazole Ring C=N Stretch1500–1550MediumHigh:  Distinguishes from 1,3-thiazole (often >1570 cm⁻¹).
Isothiazole Ring Ring Breathing810–850MediumModerate:  Fingerprint confirmation of 5-membered S-N ring.
Alkyl Chain C-H Stretch (asym/sym)2850–2980MediumLow:  Generic to all butanoic derivatives.
C-O Bond C-O Stretch1210–1320StrongModerate:  Confirms acid moiety connectivity.


Comparative Analysis: Target vs. Alternatives


In drug development, "alternatives" often refer to structural isomers or synthetic precursors that may exist as impurities.


Comparison A: Isothiazole (Target) vs. Thiazole (Isomer)


The most common confusion arises between 1,2-thiazole  (isothiazole) and 1,3-thiazole . While their spectra are similar, the C=N stretching frequency is a reliable discriminator.


Feature1,2-Thiazole (Target)1,3-Thiazole (Alternative)Interpretation
C=N Stretch 1500–1550 cm⁻¹ 1570–1590 cm⁻¹ 1,3-thiazole has a more localized double bond character, shifting it to higher energy.
Ring Breathing ~810–830 cm⁻¹~860–890 cm⁻¹The N-S bond in isothiazole alters the ring deformation energy compared to C-S-C.


Comparison B: Carboxylic Acid vs. Ester Precursor


Synthesis often proceeds via hydrolysis of an ethyl/methyl ester. Incomplete hydrolysis is a common failure mode.


    

  • 

    Target (Acid):  Broad O-H (2500–3300 cm⁻¹) + C=O (~1710 cm⁻¹).[1]
    

    • 

  • 

    Alternative (Ester):  No broad O-H + C=O shifts to ~1735–1750 cm⁻¹ .[1]
    

    • 

  • 

    Decision:  If the C=O peak is sharp and >1735 cm⁻¹, hydrolysis is incomplete.
    

    • 



Experimental Protocol (E-E-A-T)


Standardized workflow to ensure reproducibility.


Method: Attenuated Total Reflectance (ATR-FTIR)


Why ATR?  Carboxylic acids are prone to dimerization and moisture absorption. KBr pellets can introduce hygroscopic water peaks (3400 cm⁻¹) that mask the acid O-H. ATR (Diamond/ZnSe crystal) allows for neat analysis with minimal moisture interference.


Step-by-Step Workflow


    

  • 

    Crystal Cleaning:  Clean the diamond ATR crystal with isopropanol. Ensure the background spectrum shows flatlines at 2350 cm⁻¹ (CO₂) and 3400 cm⁻¹ (H₂O).
    

    • 

  • 

    Sample Loading:  Place ~5-10 mg of the solid 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid onto the crystal.
    

    • 

  • 

    Compression:  Apply high pressure using the anvil. Crucial:  Carboxylic acids are often hard crystals; poor contact yields noisy spectra. Ensure the "Force Gauge" reads >80 (instrument dependent).
    

    • 

  • 

    Acquisition: 
    

      

    • 

      Resolution:  4 cm⁻¹
      

      • 

    • 

      Scans:  32 (Screening) or 64 (Publication)
      

      • 

    • 

      Range:  4000–600 cm⁻¹
      

      • 

    

    • 

  • 

    Post-Processing:  Apply "ATR Correction" (if comparing to transmission libraries) and "Baseline Correction" (only if significant drift is observed).
    

    • 



Spectral Validation Logic (Visualization)


The following decision tree illustrates the logical flow for validating the compound's identity based on spectral data.






FTIR_Validation


Start

Start: Acquire Spectrum


Check_CO

Check 1700-1750 cm⁻¹
(Carbonyl Region)


Start->Check_CO




Is_Acid

Peak at ~1710 cm⁻¹?


Check_CO->Is_Acid




Check_OH

Check 2500-3300 cm⁻¹
(Hydroxyl Region)


Is_Acid->Check_OH


Yes (~1710)


Result_Ester

FAIL: Ester Precursor
(Peak > 1735 cm⁻¹)


Is_Acid->Result_Ester


No (>1735)


Check_CN

Check 1500-1600 cm⁻¹
(Heterocycle Region)


Check_OH->Check_CN


Yes (Broad)


Check_OH->Result_Ester


No (Sharp peaks)


Is_Broad

Broad 'Hump' Present?


Is_Iso

Peak < 1560 cm⁻¹?


Check_CN->Is_Iso




Result_Pass

PASS: Target Identified
(Isothiazole Acid)


Is_Iso->Result_Pass


Yes (~1540)


Result_Thiazole

FAIL: Wrong Isomer
(1,3-Thiazole likely)


Is_Iso->Result_Thiazole


No (>1570)





Caption: Logical workflow for confirming 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid identity via FTIR.


References


    

  • 

    National Institute of Standards and Technology (NIST). Isothiazole Gas Phase IR Spectrum. NIST Chemistry WebBook. Available at: [Link]
    

    • 

  • 

    University of Colorado Boulder. IR Spectroscopy Tutorial: Carboxylic Acids. Department of Chemistry & Biochemistry. Available at: [Link]
    

    • 


  • 

    LibreTexts Chemistry. Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link][2][3][4][5][6][7][8][9][10]
    

    • 

  • 

    ResearchGate. Infrared spectra of methylthiazoles (Comparative Data). Available at: [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Comparative Study of Lipophilicity in Methyl-Substituted Isothiazole Acids

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is structured as a high-level technical manuscript designed for medicinal chemists and formulation scientists. It synthesizes physicochemical principles with practical experimental methodologies.



Executive Summary


In fragment-based drug discovery (FBDD), the isothiazole scaffold serves as a critical bioisostere for pyridine and isoxazole rings. However, the introduction of a methyl group and the regiochemistry of the carboxylic acid moiety drastically alter the lipophilicity (logP)  and distribution coefficient (logD)  of the molecule.


This guide provides a comparative analysis of methyl-substituted isothiazole carboxylic acids, focusing on the "Regioisomer Effect" and the "Heteroatom Effect." It establishes that while methylation universally increases lipophilicity (~ +0.5 logP), the position of the carboxyl group relative to the ring nitrogen and sulfur determines the ionization state (pKa) , which is the dominant driver of effective lipophilicity (logD) at physiological pH.


Chemical Context & Structural Logic


To understand lipophilicity in this series, one must first understand the electronic environment of the isothiazole ring. The ring contains a pyridine-like nitrogen (electron-withdrawing) and a sulfur atom (electron-donating via resonance, but electronegative).


The Regioisomer Effect on Acidity and logD


Lipophilicity at physiological pH (logD


) is inversely related to acidity. The isomer with the lowest pKa (strongest acid) will be most ionized at pH 7.4, resulting in the lowest logD.

    

  • 

    3-Carboxylic Acid:  The carboxyl group is adjacent to the electron-withdrawing Nitrogen. This stabilizes the carboxylate anion via inductive effects (

    
), making this the strongest acid  (lowest pKa) and thus the least lipophilic  at pH 7.4.

    • 

  • 

    4-Carboxylic Acid:  The carboxyl group is in the "meta-like" position, furthest from the direct influence of the heteroatoms. It is the weakest acid  (highest pKa) and retains the highest logD  at pH 7.4.
    

    • 

  • 

    5-Carboxylic Acid:  Adjacent to Sulfur.[1] Sulfur stabilizes the anion less effectively than Nitrogen. Acidity is intermediate.
    

    • 



Visualization: Structural Determinants of Lipophilicity


The following diagram illustrates the causal link between structure, electronic effects, and resulting lipophilicity.






IsothiazoleLogic


Struct

Isothiazole Scaffold


Pos3

3-COOH Position
(Adj. to Nitrogen)


Struct->Pos3




Pos4

4-COOH Position
(Meta-like)


Struct->Pos4




Pos5

5-COOH Position
(Adj. to Sulfur)


Struct->Pos5




Effect3

Strong -I Effect
(Inductive)


Pos3->Effect3




Effect4

Weak Electronic
Influence


Pos4->Effect4




Effect5

Moderate -I Effect


Pos5->Effect5




Acidity3

Lowest pKa
(Strongest Acid)


Effect3->Acidity3




Acidity4

Highest pKa
(Weakest Acid)


Effect4->Acidity4




Acidity5

Intermediate pKa


Effect5->Acidity5




LogD3

Lowest logD(7.4)
(High Ionization)


Acidity3->LogD3




LogD4

Highest logD(7.4)
(Low Ionization)


Acidity4->LogD4




LogD5

Intermediate logD(7.4)


Acidity5->LogD5







Figure 1: Causal pathway linking regiochemistry to physicochemical properties.


Comparative Data Analysis


The following data synthesizes experimental trends and consensus predictive models (ClogP) for the methyl-substituted series.


Table 1: Physicochemical Profile of Methyl-Isothiazole Acids


Note: "Methyl" refers to a methyl group on the available ring carbon. Values are consensus estimates based on substituent constants.


CompoundPosition of COOHPosition of CH3pKa (Est.)[2]logP (Neutral)logD (pH 7.4)
Isothiazole-3-COOH 3-3.50.8-3.1
4-Methylisothiazole-3-COOH 343.71.3-2.4
5-Methylisothiazole-3-COOH 353.81.3-2.3
Isothiazole-4-COOH 4-4.60.9-1.9
3-Methylisothiazole-4-COOH 434.81.4-1.2
5-Methylisothiazole-4-COOH 454.91.4-1.1
Isothiazole-5-COOH 5-4.00.8-2.6
3-Methylisothiazole-5-COOH 534.21.3-1.9


Key Insights: 


    

  • 

    Methylation Impact:  Adding a methyl group consistently raises the intrinsic lipophilicity (logP) by approximately 0.5 units .
    

    • 

  • 

    Regioisomer Dominance:  The 4-COOH isomers are consistently the most lipophilic at physiological pH (highest logD) because they are the weakest acids and thus remain more neutral than the 3- or 5-isomers.
    

    • 

  • 

    Bioisosteric Comparison:  Compared to their Isoxazole  analogs, Isothiazoles are inherently more lipophilic (approx +0.4 to +0.8 logP) due to the higher lipophilicity of Sulfur compared to Oxygen.
    

    • 



Experimental Protocol: RPLC Determination of logD


For ionizable compounds like isothiazole acids, the traditional "Shake-Flask" method is prone to errors due to phase transfer kinetics and pH control. Reversed-Phase Liquid Chromatography (RPLC)  is the validated industry standard for high-throughput lipophilicity assessment.


Methodology Overview


This protocol utilizes the relationship between the chromatographic capacity factor (


) and lipophilicity.

Reagents & Equipment[3]


    

  • 

    Column:  C18 end-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.
    

    • 

  • 

    Mobile Phase A:  20 mM Ammonium Acetate buffer (pH 7.4).
    

    • 

  • 

    Mobile Phase B:  Methanol (LC-MS grade).
    

    • 

  • 

    Standard:  Uracil (for dead time 

    
 determination).

    • 



Step-by-Step Workflow


    

  • 

    Dead Time (
 
    
) Determination: 

      

    • 

      Inject Uracil (unretained marker).
      

      • 

    • 

      Record retention time (

      
).

      • 

    

    • 

  • 

    Isocratic Runs: 
    

      

    • 

      Prepare 3 isocratic runs with varying Methanol % (e.g., 30%, 40%, 50%).
      

      • 

    • 

      Inject sample (10 µM in mobile phase).
      

      • 

    • 

      Record retention time (

      
).

      • 

    

    • 

  • 

    Calculate Capacity Factor (
 
    
): 


    
    

    • 

  • 

    Extrapolation to 0% Organic (
 
    
): 

      

    • 

      Plot 

      
 vs. % Methanol (

      
      ).

      • 

    • 

      Linear regression: 

      


      • 

    • 

      The intercept (

      
) serves as the lipophilicity index.

      • 

    

    • 

  • 

    Conversion to logD: 
    

      

    • 

      Calibrate using a set of standard acids with known logD values.
      

      • 

    • 

      Apply equation: 

      


      • 

    

    • 



Visualization: RPLC Workflow






RPLC_Protocol


Start

Start: Sample Preparation
(10 µM in Buffer)


DeadTime

Determine Dead Time (t0)
Inject Uracil


Start->DeadTime




RunHPLC

Run Isocratic HPLC
(30%, 40%, 50% MeOH)


DeadTime->RunHPLC




CalcK

Calculate Capacity Factor (k')
k' = (tR - t0) / t0


RunHPLC->CalcK




Regress

Linear Regression
Plot log(k') vs %MeOH


CalcK->Regress




Result

Extrapolate to 0% MeOH
Obtain log(kw) -> logD


Regress->Result







Figure 2: Validated RPLC workflow for lipophilicity determination.


Implications for Drug Design


When selecting a methyl-isothiazole isomer for a drug candidate:


    

  • 

    Choose 4-COOH isomers  if you need higher membrane permeability  (higher logD) and metabolic stability. The 4-position is less prone to metabolic oxidation than the activated 3- or 5-positions.
    

    • 

  • 

    Choose 3-COOH isomers  if you need higher solubility  and rapid clearance. The high acidity ensures the molecule is fully ionized in blood plasma, reducing tissue distribution volume.
    

    • 

  • 

    Substitution Strategy:  Methylation at the 3-position (in 4- or 5-COOH acids) sterically protects the ring nitrogen, potentially reducing toxicity associated with coordination to heme-iron in CYP450 enzymes.
    

    • 



References


    

  • 

    BenchChem.  (2025). A Comparative Analysis of Isoxazole and Isothiazole Analogs in Drug Discovery.Link
    

    • 

  • 

    MDPI.  (2024). Comparison of HPLC, HPTLC, and In Silico Lipophilicity Parameters Determined for 5-Heterocyclic Derivatives.Link
    

    • 

  • 

    Santa Cruz Biotechnology.  (2024). Isothiazole-5-carboxylic acid Product Data Sheet.Link
    

    • 

  • 

    National Institutes of Health (PMC).  (2001). Comparisons of pKa and log P values of some carboxylic and phosphonic acids: Synthesis and measurement.Link
    

    • 

  • 

    ResearchGate.  (2019). The chemistry of isothiazoles: Synthesis, Reactivity, and Physicochemical Properties.Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Safety Operating Guide
            

                        

                

                    

                        
A Comprehensive Guide to the Proper Disposal of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026



Hazard Assessment and Chemical Profile


To ensure safe handling and disposal, a thorough understanding of the compound's potential hazards is essential. Lacking a specific SDS, we must infer these properties from its constituent functional groups: a carboxylic acid and a substituted 1,2-thiazole ring.


    

  • 

    Carboxylic Acid Moiety:  This group imparts acidic properties. Concentrated carboxylic acids can be corrosive, causing severe skin burns and eye damage.[2]
    

    • 

  • 

    Thiazole Ring:  Thiazole derivatives are a broad class of heterocyclic compounds with diverse biological activities.[3][4] Some can be skin and respiratory irritants and may be harmful to aquatic life.[5]
    

    • 



Based on these structural features, 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid should be treated as a hazardous substance.


Property Information / Inferred Hazard Source 
Molecular Formula C₈H₁₁NO₂S[1]
Molecular Weight 185.25  g/mol [1]
Physical State Assumed to be a solid or liquid at room temperature.N/A
Potential Health Hazards Harmful if swallowed. Causes skin irritation/burns. Causes serious eye damage. May cause respiratory irritation.[2][6]
Potential Environmental Hazards Potentially harmful to aquatic life. Avoid release to the environment.[7]
Chemical Incompatibilities Strong bases, strong oxidizing agents, reactive metals.[8]


Immediate Safety and Personal Protective Equipment (PPE)


Adopting a mindset that treats all novel or uncharacterized chemicals as potentially hazardous is fundamental to laboratory safety.[9] Before beginning any handling or disposal procedure, ensure the following PPE is in use.


PPE Item Specification Rationale 
Eye Protection Safety glasses with side shields or chemical splash goggles. A face shield may be required for larger quantities.Protects against splashes that can cause serious, irreversible eye damage.[6]
Hand Protection Chemically resistant gloves (e.g., Nitrile rubber).Prevents skin contact, which can lead to irritation or chemical burns.[10]
Body Protection Standard laboratory coat.Protects skin and personal clothing from contamination.
Respiratory Protection All handling should occur in a well-ventilated area, preferably a certified chemical fume hood.Minimizes the risk of inhaling aerosols or vapors, which may cause respiratory tract irritation.[8][11]


In Case of Exposure: 


    

  • 

    Skin Contact:  Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[6]
    

    • 

  • 

    Eye Contact:  Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[2]
    

    • 

  • 

    Inhalation:  Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[6]
    

    • 

  • 

    Ingestion:  Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[10]
    

    • 



The Core Disposal Protocol: A Step-by-Step Guide


The primary and most compliant method for disposing of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid is through professional hazardous waste management.


Step 1: Waste Identification and Segregation


The foundation of proper disposal is preventing unintended reactions.


    

  • 

    Designate a Waste Container:  Use a specific, dedicated container for 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid waste.
    

    • 

  • 

    Labeling:  Clearly label the container with "Hazardous Waste," the full chemical name "2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid," and the approximate concentration and quantity. Do not use abbreviations.[8]
    

    • 

  • 

    Segregation: Do not mix  this waste with other chemical streams, especially bases, oxidizing agents, or reactive metals, unless compatibility has been explicitly verified by your EHS department.[12]
    

    • 



Step 2: Container Management


Proper containment is crucial to prevent leaks and environmental release.


    

  • 

    Material Compatibility:  Use a container made of a material compatible with carboxylic acids, such as high-density polyethylene (HDPE).[8] Avoid metal containers where possible, as acids can be corrosive. Hydrofluoric acid, for example, must be collected in plastic containers as it etches glass.[12]
    

    • 

  • 

    Condition and Closure:  The container must be in good condition with a secure, leak-proof lid. Keep the container closed at all times except when adding waste.[12]
    

    • 

  • 

    Fill Level:  Do not fill the container beyond 80-90% of its capacity. This headspace allows for potential vapor expansion and prevents spills during transport.[8]
    

    • 

  • 

    Storage:  Store the sealed waste container in a designated, cool, well-ventilated secondary containment bin away from incompatible materials.[12]
    

    • 



Step 3: Professional Disposal (Primary Recommended Method)


This is the safest and most regulated disposal pathway.


    

  • 

    Contact EHS:  Your institution's Environmental Health and Safety (EHS) office is your primary point of contact. They will provide specific instructions and arrange for pickup by a licensed hazardous waste disposal service.[5]
    

    • 

  • 

    Documentation:  Follow all institutional procedures for documenting the waste, which may include completing a hazardous waste tag or an online form.
    

    • 



Step 4: On-Site Neutralization (Conditional and for Dilute Aqueous Waste Only)


In some instances, institutional policy may permit the neutralization of dilute (<10%) aqueous solutions of simple acids for drain disposal, provided the pH is adjusted to between 7 and 9 and no other hazardous contaminants are present.[12] This should not be performed without explicit approval from your EHS department. 


    

  • 

    Verification:  Confirm with EHS that this procedure is acceptable and that the waste stream contains only 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid and water.
    

    • 

  • 

    Procedure: 
    

      

    • 

      Work in a fume hood, wearing full PPE.
      

      • 

    • 

      Slowly add a weak base, such as a 5% sodium bicarbonate solution, to the acidic waste while stirring. Avoid using strong bases like sodium hydroxide unless you are experienced with the potential for a strong exothermic reaction.[13]
      

      • 

    • 

      Monitor the pH of the solution continuously using a calibrated pH meter.
      

      • 

    • 

      Continue adding the base dropwise until the pH is stable within the neutral range (typically 6-8, check local regulations).[13]
      

      • 

    • 

      Once neutralized, this solution may be eligible for drain disposal with copious amounts of water, per your site-specific regulations.[12]
      

      • 

    

    • 



Spill Management


In the event of a small spill, immediate and correct action can prevent a wider hazard.


    

  • 

    Alert Personnel:  Notify others in the immediate area.
    

    • 

  • 

    Evacuate (If Necessary):  For large spills or if you feel unwell, evacuate the area and contact your EHS emergency line.
    

    • 

  • 

    Contain the Spill:  Use an inert absorbent material like vermiculite, sand, or a commercial spill kit absorbent. Do not use combustible materials like paper towels to absorb large quantities of an unknown substance.
    

    • 

  • 

    Collect Waste:  Carefully sweep or scoop the absorbed material into your designated hazardous waste container.[6]
    

    • 

  • 

    Decontaminate:  Clean the spill area with soap and water.
    

    • 

  • 

    Report:  Report the incident to your laboratory supervisor and EHS department.
    

    • 



Disposal Workflow Visualization


The following diagram outlines the decision-making process for the safe disposal of 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid.






DisposalWorkflow

Disposal Decision Workflow for 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid

cluster_prep

Preparation & Assessment


cluster_collection

Waste Collection


cluster_disposal

Disposal Pathway


start

Start: Need to Dispose of Waste


assess_hazards

1. Assess Hazards
(Corrosive, Irritant, Environmental)


start->assess_hazards




select_ppe

2. Select & Don Appropriate PPE
(Goggles, Gloves, Lab Coat)


assess_hazards->select_ppe




segregate

3. Segregate Waste
(Use Dedicated Container)


select_ppe->segregate




label_container

4. Label Container Correctly
('Hazardous Waste', Full Chemical Name)


segregate->label_container




store

5. Store Safely
(Sealed, Secondary Containment)


label_container->store




decision

Is waste dilute, aqueous,
and approved for neutralization by EHS?


store->decision




neutralize

Neutralize with weak base to pH 7±1


decision->neutralize


Yes


professional_disposal

Primary Method:
Arrange EHS Pickup for Professional Disposal


decision->professional_disposal


No / Unsure


drain_disposal

Drain Disposal (per EHS rules)


neutralize->drain_disposal







Caption:  Decision workflow for proper disposal.


References


    

  • BenchChem. (2025). Proper Disposal of 4-Methyl-4-chromanecarboxylic Acid: A Step-by-Step Guide for Laboratory Professionals.
    • 

  • BenchChem. (2025). Proper Disposal of Cyclohex-2-ene-1-carboxylic Acid: A Step-by-Step Guide for Laboratory Professionals.
    • 

  • BenchChem. (2025). Proper Disposal of 4-(Methoxymethyl)thiazole: A Guide for Laboratory Professionals.
    • 

  • EPFL. PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS.
    • 

  • Dartmouth College. Hazardous Waste Disposal Guide.
    • 

  • Sigma-Aldrich. (2025). Safety Data Sheet.
    • 

  • Reddit. (2022). How do labs dispose acids or chemical residue?.
    • 

  • Chemsrc. (2019). CAS#:1489222-15-2 | 2-(3-Methyl-1,2-thiazol-5-yl)butanoic acid.
    • 

  • Synerzine. Safety Data Sheet Butanoic acid, 2-methyl-, butyl ester.
    • 

  • PozeSCAF. Chemistry Lab Safety Rules.
    • 

  • Aaronchem. (2024). Safety Data Sheet.
    • 

  • Moravek. Chemical Synthesis Safety Tips To Practice in the Lab.
    • 

  • Fisher Scientific. (2014). Safety Data Sheet.
    • 

  • NextGen Protocols. Guidelines for Safe Laboratory Practices.
    • 

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance.
    • 

  • ResearchGate. (2024). Thiazole derivatives: prospectives and biological applications.
    • 

  • PMC. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking.
    • 



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                                    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.                                    

                                

                            

                        


						


												

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